1-(2-Fluoro-6-nitrophenyl)pyrrolidin-3-ol

• Molecular Formula: C10H11FN2O3
• Molecular Weight: 226.20 g/mol
• IUPAC Name: 1-(2-fluoro-6-nitrophenyl)pyrrolidin-3-ol
• InChI: InChI=1S/C10H11FN2O3/c11-8-2-1-3-9(13(15)16)10(8)12-5-4-7(14)6-12/h1-3,7,14H,4-6H2
• InChI Key: JRYLCDDQJXVXBH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1O)C2=C(C=CC=C2F)[N+](=O)[O-]

Description

1-(2-Fluoro-6-nitrophenyl)pyrrolidin-3-ol (CAS No. 1233860-22-4) is a chiral pyrrolidine derivative featuring a fluorinated nitrophenyl substituent. Its molecular formula is C₁₀H₁₁FN₂O₃, with a molecular weight of 226.207 g/mol . The compound consists of:

• A pyrrolidine ring with a hydroxyl group at the C3 position.
• A 2-fluoro-6-nitrophenyl group attached to the pyrrolidine nitrogen.

The fluorine atom at position 2 and the nitro group at position 6 on the aromatic ring confer distinct electronic and steric properties. These substituents enhance its reactivity and ability to interact with biological targets, making it a candidate for medicinal chemistry research, particularly in enzyme inhibition and receptor modulation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

Fluorine vs. Other Halogens

• 1-(2-Chloro-6-fluorobenzyl)pyrrolidin-3-ol: Replacing fluorine with chlorine introduces a larger, less electronegative atom.
• 1-(2-Bromobenzyl)pyrrolidin-3-ol : Bromine’s larger size further disrupts molecular interactions, often leading to decreased solubility compared to fluorine analogs .

Nitro Group Positional Isomers

• 1-(3-Nitrophenyl)pyrrolidin-3-ol : The nitro group at position 3 (meta) instead of 6 (ortho) modifies electronic distribution. This positional change can shift biological activity; for example, nitro groups in meta positions are less electron-withdrawing in certain contexts, affecting redox properties and target engagement .

Methoxy vs. Nitro Substitutions

• 1-(3-Methoxy-4-nitrophenyl)pyrrolidin-3-ol : A methoxy group (electron-donating) counterbalances the nitro group’s electron-withdrawing effects, altering solubility and interaction dynamics. Such compounds may exhibit dual functionality in hydrogen bonding .

Core Structure Modifications

Pyrrolidine vs. Piperidine Derivatives

• 1-(1-((2-Bromophenyl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol : Replacing the pyrrolidine with a piperidine ring increases conformational flexibility and steric bulk. This can enhance binding to larger enzyme pockets but may reduce selectivity .

Pyridine-Containing Analogs

• 6-Fluoro-3-nitropyridin-2-ol : Replacing the benzene ring with pyridine introduces nitrogen into the aromatic system, altering electronic properties and hydrogen-bonding capacity. Pyridine derivatives often exhibit improved metabolic stability .

Data Tables: Structural and Functional Comparisons

Table 2: Electronic and Steric Properties

Substituent	Electron Effect	Steric Bulk (Van der Waals radius, Å)	Impact on Bioactivity
-F	Strongly electron-withdrawing	1.47	Enhances binding to polar targets
-NO₂	Electron-withdrawing	N/A (functional group)	Increases redox reactivity
-OCH₃	Electron-donating	2.04 (O) + 2.04 (CH₃)	Improves solubility, H-bonding
-Cl	Moderately electron-withdrawing	1.75	Reduces solubility, increases steric hindrance

Research Findings and Key Insights

• Fluorine’s Role : The 2-fluoro substituent in 1-(2-Fluoro-6-nitrophenyl)pyrrolidin-3-ol enhances metabolic stability and target affinity due to its electronegativity and small size, as seen in fluorinated drug analogs like fluoxetine .
• Nitro Group Dynamics : The 6-nitro group’s ortho position creates a strong electron-withdrawing effect, polarizing the aromatic ring and facilitating interactions with electron-rich enzyme active sites .
• Chirality : The (S)-enantiomer of 1-(2-Fluoro-6-nitrophenyl)pyrrolidin-3-ol shows higher biological activity than its (R)-counterpart, emphasizing the importance of stereochemistry in drug design .